(R,S)-Nornicotine

• CAS No.: 5746-86-1
• Product Name: (R,S)-Nornicotine
• Molecular Formula: C9H12N2
• Molecular Weight: 148.2 g/mol
• IUPAC Name: 3-pyrrolidin-2-ylpyridine
• Standard InChI: InChI=1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2
• Standard InChIKey: MYKUKUCHPMASKF-UHFFFAOYSA-N
• SMILES: C1CC(NC1)C2=CN=CC=C2
• Canonical SMILES: C1CC(NC1)C2=CN=CC=C2
• Boiling Point: 260 °C; 270°C
• Colorform: Hygroscopic, somewhat viscous liquid
• Density: 1.0737 at 20 °C/4 °C
• Physical Description: Liquid
• Description: Nornicotine, also known as (+-)-nornicotine or DL-norcitine, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. Nornicotine is soluble (in water) and a very strong basic compound (based on its pKa). Nornicotine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, nornicotine is primarily located in the cytoplasm. In humans, nornicotine is involved in the nicotine action pathway and the nicotine metabolism pathway.
• Solubility: Miscible in water; Very soluble in alcohol, chloroform, ether, petr ether, kerosene, oils
• Synonyms: 3-(2-pyrrolidinyl)pyridine; nornicotine; nornicotine tartrate, (S)-(R-(R*,R*))-isomer; nornicotine, (R)-isomer; nornicotine, (S)-isome
• Vapor Pressure: 0.00923 mm Hg at 25 °C (est)
• Reference: Wynder, E.L., et al., Tobacco and Tobacco Smoke, Studies in Experimental Carcinogenesis Academic Press, Inc., New York, 377 (1968); Kool, J., et al., J. Med. Chem., 49, 3287 (2006)
• PubChem Compound: 412
• Last Modified: Nov 11 2021